2-(benzylthio)-3-phenyl-N-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

• IUPAC Name: 3-benzylsulfanyl-N-(4-methylphenyl)-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• InChI: InChI=1S/C28H28N4OS/c1-21-12-14-24(15-13-21)29-27(33)32-18-16-28(17-19-32)30-25(23-10-6-3-7-11-23)26(31-28)34-20-22-8-4-2-5-9-22/h2-15H,16-20H2,1H3,(H,29,33)
• InChI Key: QUZDENHAHHISHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)N2CCC3(CC2)N=C(C(=N3)SCC4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C28H28N4OS
• Molecular Weight: 468.6 g/mol

Description

2-(benzylthio)-3-phenyl-N-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C28H28N4OS and its molecular weight is 468.62. The purity is usually 95%.
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Scientific Research Applications

Structural and Functional Characteristics

Benzene-1,3,5-tricarboxamides (BTAs) have marked their significance across a broad spectrum of scientific disciplines since their inception in 1915. Their molecular architecture facilitates self-assembly into one-dimensional, nanometer-sized rod-like structures stabilized by threefold H-bonding. This unique structural attribute makes BTAs a preferred supramolecular building block in various applications, from nanotechnology and polymer processing to biomedical applications. The self-assembling nature and multivalent characteristics of BTAs have been harnessed to drive their applications, particularly in the biomedical field, where they exhibit promising potential (Cantekin, de Greef, & Palmans, 2012).

Biological and Medicinal Applications

Functional chemical groups, particularly heterocycles containing heteroatoms like nitrogen (N), sulfur (S), and oxygen (O), form the cornerstone of a vast class of organic compounds. These structural units are pivotal in the synthesis of compounds exhibiting Central Nervous System (CNS) activity, with effects ranging from depression to euphoria and even convulsion. Compounds like coal tar, pyridostigmine, and piroxicam, to name a few, are notable for their CNS effects, attributed to their structural composition and ability to undergo keto-enol tautomerism. Chiral amines, used for deriving chiral carboxylic acids, are instrumental in the synthesis of these compounds, some of which have been linked to neurological conditions like parkinsonism and Stevens Johnson syndrome (Saganuwan, 2017).

Synthetic Utilities and Chemical Reactivity

The versatility of o-phenylenediamines in synthesizing a myriad of compounds, such as benzimidazoles, quinoxalines, and benzo(1,5)diazepines, is noteworthy. The synthesis methodologies and the biological applications of azolylthiazoles, in particular, have been comprehensively reviewed. The presence of oxazinic methylenes, for instance, is crucial for fluorescence in certain compounds. Furthermore, the utility of arylmalonic acids in developing arylacetic acid cyanomethyl esters showcases the chemical reactivity and potential applications of these compounds in various domains (Ibrahim, 2011).